4-methyl-1-({5-methyl-4-[(4-nitrophenoxy)methyl]-3-isoxazolyl}carbonyl)piperidine

• IUPAC Name: [5-methyl-4-[(4-nitrophenoxy)methyl]-1,2-oxazol-3-yl]-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C18H21N3O5/c1-12-7-9-20(10-8-12)18(22)17-16(13(2)26-19-17)11-25-15-5-3-14(4-6-15)21(23)24/h3-6,12H,7-11H2,1-2H3
• InChI Key: DFBOXNCYVNBWPE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=NOC(=C2COC3=CC=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C18H21N3O5
• Molecular Weight: 359.4 g/mol

Description

4-methyl-1-({5-methyl-4-[(4-nitrophenoxy)methyl]-3-isoxazolyl}carbonyl)piperidine is a useful research compound. Its molecular formula is C18H21N3O5 and its molecular weight is 359.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 359.14812078 g/mol and the complexity rating of the compound is 496. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Molecular Structure and Crystallography

Research on similar compounds, such as trifluoromethyl-substituted protoporphyrinogen IX oxidase inhibitors, highlights the significance of dihedral angles and distances between atoms in determining molecular interactions and stability. These studies could be foundational for understanding the structural properties of "4-methyl-1-({5-methyl-4-[(4-nitrophenoxy)methyl]-3-isoxazolyl}carbonyl)piperidine," potentially guiding its applications in drug design and molecular engineering (Li et al., 2005).

Fluorescent Tagging and Receptor Binding

Studies on (3-phenoxypropyl)piperidine derivatives coupled to fluorescent moieties demonstrate the utility of structurally similar compounds in developing novel histamine H3 receptor ligands. Such research could inform the use of "this compound" in creating fluorescence-tagged molecules for receptor binding studies, potentially aiding in the mapping of receptor sites or the study of receptor-ligand interactions in vivo (Amon et al., 2007).

Chemical Synthesis and Reactivity

The synthesis and utilization of α-substituted nitroxides, including those with piperidine rings, illustrate the compound's potential role in spin labeling, imaging, and as antioxidants. This suggests that "this compound" could be explored for similar applications, particularly in enhancing the understanding of oxidative stress and free radical biology (Yamasaki et al., 2012).

Potential Pharmacological Applications

The exploration of halogenated 4-(phenoxymethyl)piperidines as potential δ receptor ligands, including in vivo evaluation, indicates a research pathway for studying "this compound" in the context of neuroreceptors. Such studies could inform its potential pharmacological applications, particularly in neurology and psychiatry, by evaluating binding affinities, selectivity, and in vivo effects (Waterhouse et al., 1997).